Cas no 339-48-0 (2,2,2-trifluoroethyl benzenesulfonate)

• Product Name: 2,2,2-trifluoroethyl benzenesulfonate
• CAS No: 339-48-0
• MF: C₈H₇F₃O₃S
• MW: 240.199591875076
• CID: 918598
• PubChem ID: 296341
• Update Time: 2025-04-19

2,2,2-trifluoroethyl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl benzenesulfonate
• ETHANOL, 2,2,2-TRIFLUORO-, 1-BENZENESULFONATE
• 2,2,2-trifluoroethoxysulfonylbenzene
• 2,2,2-Trifluoroethyl Benzensulfonate
• AC1L6PZJ
• AG-F-15010
• benzenesulfonic acid-(2,2,2-trifluoro-ethyl ester)
• Benzolsulfonsaeure-(2,2,2-trifluor-aethylester)
• CTK1C3591
• NSC166422
•  
• SCHEMBL2270234
• 2,2,2-trifluoroethylbenzene sulphonate
• AKOS003630804
• 2,2,2-Trifluoroethylbenzenesulfonate
• DTXSID80304593
• 2,2,2-Trifluoroethylbenzenesulfonate, 99%
• MFCD00451878
• NSC-166422
• 2,2,2-trifluoroethyl-benzenesulfonate
• 339-48-0
• EN300-128787

• Inchi： 1S/C8H7F3O3S/c9-8(10,11)6-14-15(12,13)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： ABRHGSTXPVUNBK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OCC(F)(F)F

Computed Properties

• Exact Mass: 240.00681
• Monoisotopic Mass: 240.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37